3,5-dimethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3,5-dimethoxy-N-[(3-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H18N2O3S/c1-11-5-4-6-13(7-11)18-17(23)19-16(20)12-8-14(21-2)10-15(9-12)22-3/h4-10H,1-3H3,(H2,18,19,20,23)
• InChI Key: QCRILJPYCDJOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

3,5-dimethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, also known as “DMT” is a synthetic compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research. In

Scientific Research Applications

DMT has been shown to have potential therapeutic applications in a variety of fields. It has been studied for its potential use in treating depression, anxiety, and addiction. DMT has also been studied for its potential use in cancer therapy, as it has been shown to have anti-tumor activity in vitro.

Mechanism of Action

The mechanism of action of DMT is not fully understood, but it is believed to act on the serotonin receptors in the brain. Specifically, DMT is thought to activate the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
DMT has a wide range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate. DMT has also been shown to induce a state of altered consciousness, characterized by vivid visual and auditory hallucinations.

Advantages and Limitations for Lab Experiments

DMT has several advantages as a research tool. It is relatively easy to synthesize and can be administered to animals in a controlled manner. However, there are also several limitations to using DMT in lab experiments. The compound has a short half-life and is rapidly metabolized, making it difficult to study its long-term effects. Additionally, the psychoactive effects of DMT can make it difficult to interpret behavioral data.

Future Directions

There are several future directions for research on DMT. One area of interest is the potential use of DMT in treating addiction and depression. Additionally, more research is needed to understand the mechanism of action of DMT and its effects on the brain. Finally, there is a need for more studies on the long-term effects of DMT, as well as its potential for abuse and addiction.
In conclusion, DMT is a synthetic compound with potential therapeutic applications in a variety of fields. While there is still much to learn about the mechanism of action and long-term effects of DMT, it is clear that this compound has the potential to be a valuable research tool in the years to come.

Synthesis Methods

DMT can be synthesized through a multi-step process. The first step involves the reaction of 3,5-dimethoxybenzoyl chloride with thiourea to form 3,5-dimethoxy-N-(thiocarbamoyl)benzamide. This compound is then reacted with 3-methylphenylamine to form 3,5-dimethoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide.